Cas no 27829-72-7 ((2E)-2-Hexenoic Acid Ethyl Ester)

• Product Name: (2E)-2-Hexenoic Acid Ethyl Ester
• CAS No: 27829-72-7
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD00036541
• CID: 53225
• PubChem ID: 87560828
• Update Time: 2025-04-18

(2E)-2-Hexenoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl hex-2-enoate
• trans-2-Hexenoic acid ethyl ester
• Ethyl trans-2-hexenoate
• (2E)-2-Hexenoic Acid Ethyl Ester
• Ethyl (E)-hex-2-enoate
• E-2-hexenic acid ethyl ester
• ETHYL 2-HEXENOATE
• ETHYL T2 HEXENOATE
• FEMA 3675
• RARECHEM AL BI 0150
• 2-Hexenoic acid, ethyl ester
• 2-Hexenoic acid, ethyl ester, (2E)-
• Ethyl 2E-hexenoate
• Ethyl (E)-2-hexenoate
• Ethyl (E)hex-2-enoate
• (E)-ethyl hex-2-enoate
• OL4EUZ6C13
• Ethyl ester of 2-hexenoic acid
• SJRXWMQZUAOMRJ-VOTSOKGWSA-N
• FEMA No. 3675
• 2-Hexenoic acid, ethyl ester, (E)-
• Ethyl(E)-hex-2-enoate

• MDL： MFCD00036541
• Inchi： 1S/C8H14O2/c1-3-5-6-7-8(9)10-4-2/h6-7H,3-5H2,1-2H3/b7-6+
• InChI Key： SJRXWMQZUAOMRJ-VOTSOKGWSA-N
• SMILES： CCC/C=C/C(OCC)=O
• BRN： 1701323

Computed Properties

• Exact Mass: 142.09900
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Light yellow sticky
• Density: 0.95 g/mL at 25 °C(lit.)
• Melting Point: −2 °C(lit.)
• Boiling Point: 85°C/25mmHg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.46(lit.)
• PSA: 26.30000
• LogP: 1.90580
• Solubility: Not determined
• FEMA: 3675

(2E)-2-Hexenoic Acid Ethyl Ester Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：2
• Hazard Category Code： 34-10
• Safety Instruction： S26-S27-S28-S36/37/39-S36/39-S45
• RTECS：MP7750000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R34
• Packing Group：III
• Safety Term：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters